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Compound of Interest

Compound Name: Decafluorobiphenyl

Cat. No.: B1670000

For Researchers, Scientists, and Drug Development Professionals

Decafluorobiphenyl (also known as perfluorobiphenyl) is a highly fluorinated aromatic
compound with the chemical formula C12F10.[1] Its unique properties, including exceptional
thermal stability, chemical inertness, and high dielectric strength, make it a valuable material in
various advanced applications.[2][3] These applications range from its use in the development
of fluorinated materials for electronics and aerospace to its role as a precursor in the
manufacture of high-performance fluoropolymers.[2] This technical guide provides an in-depth
overview of the primary synthetic routes and purification strategies for obtaining high-purity
decafluorobiphenyl.

Synthesis of Decafluorobiphenyl

The creation of the carbon-carbon bond between two perfluorinated phenyl rings is the central
challenge in synthesizing decafluorobiphenyl. The most established and widely utilized
methods include the Ullmann reaction, Suzuki-Miyaura coupling, and reactions involving
Grignard reagents.

Ullmann Reaction

The Ullmann reaction, a classic method for forming biaryl compounds, involves the copper-
mediated coupling of aryl halides.[4][5] It is a robust and frequently employed method for
producing decafluorobiphenyl from readily available halopentafluorobenzene precursors.[6]
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Reaction Pathway:

The reaction typically proceeds by coupling two molecules of a halopentafluorobenzene, such
as bromopentafluorobenzene or chloropentafluorobenzene, using activated copper powder at

elevated temperatures.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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